2-(2-methoxyphenyl)-N-2-pyridinyl-4-quinolinecarboxamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H17N3O2/c1-27-20-11-5-3-9-16(20)19-14-17(15-8-2-4-10-18(15)24-19)22(26)25-21-12-6-7-13-23-21/h2-14H,1H3,(H,23,25,26)
• InChI Key: QDHQWPMQQOZDIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=CC=CC=N4
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol

Description

The compound seems to be a complex organic molecule that likely contains a methoxyphenyl group, a pyridinyl group, and a quinolinecarboxamide group. These groups are common in many bioactive compounds and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including condensation, substitution, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple aromatic rings and a carboxamide group. These groups can participate in various intermolecular interactions, which can affect the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound, due to its functional groups, may undergo a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and reactivity.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and assessment of its safety profile.